2-Ethoxy-1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-ethoxy-1-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C14H21N3O3/c1-3-19-10-14(18)17-8-4-5-12(9-17)20-13-7-6-11(2)15-16-13/h6-7,12H,3-5,8-10H2,1-2H3
• InChI Key: FGQHGDYSFHZCJH-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CCCC(C1)OC2=NN=C(C=C2)C
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol

Description

2-Ethoxy-1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research. This compound is known for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In

Scientific Research Applications

• Learning and Memory Facilitation : A study by Li Ming-zhu (2012) synthesized a compound related to 2-Ethoxy-1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)ethanone and tested its effects on learning and memory facilitation in mice. The results showed significant improvement in these cognitive functions.

• Improving Memory Dysfunction : Another research by Zhang Hong-ying (2012) focused on derivatives of this compound for their potential to improve memory dysfunction in mice. The study concluded that these derivatives have a positive impact on learning and memory.

• Antimicrobial Activity : Patel, Agravat, and Shaikh (2011) in their study, outlined in Medicinal Chemistry Research, investigated the antimicrobial activity of new pyridine derivatives, which includes structures related to the compound . They reported variable and modest activity against bacteria and fungi.

• Antimicrobial Agents : A. Hossan et al. (2012), in a study published in Molecules, synthesized a series of pyridines and derivatives as antimicrobial agents using a similar compound as a starting material. These compounds exhibited good antibacterial and antifungal activities.

• σ1 Receptor Antagonist for Pain Management : J. Díaz and colleagues (2020) reported in the Journal of Medicinal Chemistry about the synthesis and pharmacological activity of a new series of pyrazoles leading to a σ1 receptor antagonist, which includes a derivative of the compound , for the treatment of pain.

• Antimicrobial Activities of Thiazoles and Their Fused Derivatives : In a study by Wardkhan et al. (2008) in the Journal of The Chinese Chemical Society, the synthesis of new thiazoles and their fused derivatives using 2-ethoxy carbonyl methylene thiazol-4-one, which is structurally related to the compound , was discussed. These derivatives demonstrated antimicrobial activities.

• Platelet Aggregation Inhibition : Mazzei et al. (1990) conducted a study on the synthesis and antiplatelet activity of related compounds, which was published in the European Journal of Medicinal Chemistry. The research focused on compounds like 2-(diethylamino)-7-ethoxychromone and its analogs, showcasing their potential in inhibiting human platelet aggregation.